molecular formula C8H14O4 B1367032 Dimethyl hexanedioate-3,3,4,4-d4

Dimethyl hexanedioate-3,3,4,4-d4

Cat. No. B1367032
M. Wt: 178.22 g/mol
InChI Key: UDSFAEKRVUSQDD-JAJFWILCSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Dimethyl hexanedioate-3,3,4,4-d4 is a useful research compound. Its molecular formula is C8H14O4 and its molecular weight is 178.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality Dimethyl hexanedioate-3,3,4,4-d4 suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Dimethyl hexanedioate-3,3,4,4-d4 including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Dimethyl hexanedioate-3,3,4,4-d4

Molecular Formula

C8H14O4

Molecular Weight

178.22 g/mol

IUPAC Name

dimethyl 2,2,3,3-tetradeuteriohexanedioate

InChI

InChI=1S/C8H14O4/c1-11-7(9)5-3-4-6-8(10)12-2/h3-6H2,1-2H3/i3D2,5D2

InChI Key

UDSFAEKRVUSQDD-JAJFWILCSA-N

Isomeric SMILES

[2H]C([2H])(CCC(=O)OC)C([2H])([2H])C(=O)OC

Canonical SMILES

COC(=O)CCCCC(=O)OC

Origin of Product

United States

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